![molecular formula C11H8Cl2O2 B2593970 [5-(2,5-Dichlorophenyl)furan-2-yl]methanol CAS No. 585522-14-1](/img/structure/B2593970.png)
[5-(2,5-Dichlorophenyl)furan-2-yl]methanol
Overview
Description
“[5-(2,5-Dichlorophenyl)furan-2-yl]methanol” is a chemical compound with the molecular formula C11H8Cl2O2 . It has a molecular weight of 243.09 .
Molecular Structure Analysis
The molecular structure of “[5-(2,5-Dichlorophenyl)furan-2-yl]methanol” consists of a furan ring substituted at the 2-position with a methanol group and at the 5-position with a 2,5-dichlorophenyl group .Chemical Reactions Analysis
While specific chemical reactions involving “[5-(2,5-Dichlorophenyl)furan-2-yl]methanol” are not detailed in the available resources, furan derivatives are known to participate in a variety of chemical reactions. For example, they can undergo reactions such as catalytic hydrogenations .Physical And Chemical Properties Analysis
“[5-(2,5-Dichlorophenyl)furan-2-yl]methanol” has a molecular weight of 243.09 . It has a density of 1.4±0.1 g/cm3 and a boiling point of 343.5±37.0 °C at 760 mmHg .Scientific Research Applications
Anticancer Activity
This compound has been designed and synthesized for its potential in vitro anticancer activity. Studies have shown that derivatives of this compound exhibit cytotoxic effects on human breast adenocarcinoma cell lines (MCF-7), indicating its promise as a therapeutic agent against breast cancer .
Anti-inflammatory Effects
The anti-inflammatory properties of this compound have been evaluated through hemolysis assays, demonstrating a nonhemolytic and nontoxic effect on human blood cells. This suggests its potential use as an anti-inflammatory agent without adverse effects on blood components .
Enzyme Inhibition
Derivatives of this compound have been identified as potent urease inhibitors. For example, one derivative showed an IC50 value of 16.13 ± 2.45 μM, which is comparable to the reference drug thiourea. This indicates its potential application in treating diseases related to urease activity .
Neuroprotective Properties
Thiazolidinedione derivatives, which are structurally related to this compound, have demonstrated the ability to cross the blood-brain barrier and exhibit neuroprotective effects. This opens up possibilities for the compound’s application in neurodegenerative diseases .
Antimicrobial Activity
The structural analogs of this compound have been explored for their antimicrobial properties. This includes potential activity against a range of microbial pathogens, suggesting its use in developing new antimicrobial agents .
Antidiabetic Potential
The compound’s family, thiazolidinediones, are known for their antidiabetic properties. By extension, [5-(2,5-Dichlorophenyl)furan-2-yl]methanol could be investigated for its efficacy in managing diabetes, potentially leading to new treatments .
Mechanism of Action
Target of Action
A structurally similar compound, 5-(2,5-dichlorophenyl)-2-furoic acid, has been reported to target methionine aminopeptidase in escherichia coli .
Biochemical Pathways
Indole derivatives, which share some structural similarities with this compound, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Result of Action
Given the broad range of biological activities associated with structurally similar compounds, it’s likely that [5-(2,5-dichlorophenyl)furan-2-yl]methanol could have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
[5-(2,5-dichlorophenyl)furan-2-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2O2/c12-7-1-3-10(13)9(5-7)11-4-2-8(6-14)15-11/h1-5,14H,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUSVDHMFHSSDAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CC=C(O2)CO)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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